![molecular formula C18H16ClN3O2 B1677983 1-(5-Chloro-2-methoxyphenyl)-3-(2-methylquinolin-4-yl)urea CAS No. 196868-63-0](/img/structure/B1677983.png)
1-(5-Chloro-2-methoxyphenyl)-3-(2-methylquinolin-4-yl)urea
Overview
Description
“1-(5-Chloro-2-methoxyphenyl)-3-(2-methylquinolin-4-yl)urea” is also known as IGF-1R Inhibitor II . It has the molecular formula C18H16ClN3O2 and a molecular weight of 341.79 .
Molecular Structure Analysis
The molecular structure analysis usually involves the study of the compound’s NMR, IR, MS, and other spectra. While I found a reference to these spectra for the compound , the actual spectra or detailed analysis are not provided.
Scientific Research Applications
Antiproliferative Activity
A study by Perković et al. (2016) explored the synthesis and biological evaluation of novel urea and bis-urea derivatives with primaquine, showcasing compounds with antiproliferative effects against various cancer cell lines. The research highlighted compounds with strong activity against breast carcinoma MCF-7 cell line, indicating potential applications in breast cancer drug development. These compounds also demonstrated high antioxidant activity and significant antimicrobial activity in susceptibility assays in vitro, suggesting broad potential in pharmaceutical research (Perković et al., 2016).
Adenosine Receptor Affinity
Van Muijlwijk-Koezen et al. (2000) reported the binding affinity of isoquinoline and quinazoline urea derivatives to human adenosine A(3) receptors. This research identified compounds that could serve as potent and selective human adenosine A(3) receptor antagonists, with implications for the characterization and potential therapeutic targeting of the A(3) receptor (van Muijlwijk-Koezen et al., 2000).
Corrosion Inhibition
Prabhu et al. (2008) investigated the corrosion inhibition effect of certain compounds on mild steel in hydrochloric acid solution, demonstrating that these inhibitors exhibit predominantly cathodic character. This research provides insights into the potential use of such compounds in protecting metals from corrosion, highlighting their practical applications in industrial processes (Prabhu et al., 2008).
DNA Binding
Garofalo et al. (2010) synthesized new N-alkylanilinoquinazoline derivatives and evaluated them as potential DNA intercalating agents. This study sheds light on the interaction between these compounds and DNA, offering a pathway for the development of new drugs based on their DNA-binding properties (Garofalo et al., 2010).
Mechanism of Action
Target of Action
PQ401 is a potent inhibitor of the Insulin-like Growth Factor 1 Receptor (IGF-1R) . IGF-1R is a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival. It is often overexpressed in various types of cancers, making it an attractive target for cancer therapeutics .
Mode of Action
PQ401 inhibits IGF-1R signaling by suppressing IGF-stimulated IGF-1R autophosphorylation . This inhibition disrupts the downstream signaling pathways activated by IGF-1R, thereby inhibiting cell growth and proliferation .
Biochemical Pathways
The primary biochemical pathway affected by PQ401 is the IGF-1R signaling pathway. By inhibiting IGF-1R autophosphorylation, PQ401 disrupts the activation of downstream signaling molecules, such as AKT and ERK, which are involved in cell survival and proliferation .
Pharmacokinetics
Its effectiveness in inhibiting igf-i-stimulated growth of mcf-7 cells suggests that it may have favorable bioavailability .
Result of Action
PQ401 has been shown to effectively inhibit the growth of MCF-7 breast cancer cells both in vitro and in vivo . Additionally, it has been reported to induce caspase-mediated apoptosis , a form of programmed cell death, further contributing to its anti-cancer effects .
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-(2-methylquinolin-4-yl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O2/c1-11-9-15(13-5-3-4-6-14(13)20-11)21-18(23)22-16-10-12(19)7-8-17(16)24-2/h3-10H,1-2H3,(H2,20,21,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBLWOZUPHDKFOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)NC(=O)NC3=C(C=CC(=C3)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30173352 | |
Record name | PQ-401 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30173352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
196868-63-0 | |
Record name | PQ-401 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0196868630 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PQ-401 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30173352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PQ401 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PQ-401 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2N3LV83S8J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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